Cas no 6628-38-2 (cyclohexanone, 2-(2-ethylhexylidene)-,)

• Product Name: cyclohexanone, 2-(2-ethylhexylidene)-,
• CAS No: 6628-38-2
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 863398
• PubChem ID: 246931
• Update Time: 2025-06-10

cyclohexanone, 2-(2-ethylhexylidene)-, Chemical and Physical Properties

Names and Identifiers

• cyclohexanone, 2-(2-ethylhexylidene)-,
• 2-(2-ethylhexylidene)cyclohexan-1-one
• (2Z)-2-(2-Ethylhexylidene)cyclohexanone
• cyclohexanone, 2-(2-ethylhexylidene)-, (2Z)-

• Inchi： 1S/C14H24O/c1-3-5-8-12(4-2)11-13-9-6-7-10-14(13)15/h11-12H,3-10H2,1-2H3
• InChI Key： KBSFOAUXMZPTDU-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1=CC(CC)CCCC

Computed Properties

• Exact Mass: 208.18282
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclohexanone, 2-(2-ethylhexylidene)-,

Introduction to Cyclohexanone, 2-(2-ethylhexylidene)- (CAS No. 6628-38-2)

Cyclohexanone, 2-(2-ethylhexylidene)- (CAS No. 6628-38-2) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethylhexylidene cyclohexanone, is characterized by its unique molecular structure and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of cyclohexanone, 2-(2-ethylhexylidene)- is C14H24O, and its molecular weight is approximately 208.34 g/mol. The compound features a cyclohexanone ring with a substituted ethylhexylidene group, which imparts specific chemical and physical properties. The presence of the double bond in the ethylhexylidene group can lead to various reactivity patterns, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, cyclohexanone, 2-(2-ethylhexylidene)- is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The compound's boiling point is around 190°C at atmospheric pressure, and its melting point is approximately -30°C. These properties make it suitable for various chemical processes and reactions.

The synthesis of cyclohexanone, 2-(2-ethylhexylidene)- can be achieved through several methods. One common approach involves the condensation reaction between cyclohexanone and 2-ethylhexanal in the presence of an acid catalyst. This reaction typically proceeds via a nucleophilic addition mechanism followed by dehydration to form the desired product. Another method involves the Wittig reaction between cyclohexanone and an appropriate phosphonium salt derived from 2-ethylhexanal. Both methods have been extensively studied and optimized to achieve high yields and purity levels.

In recent years, the biological activities of cyclohexanone, 2-(2-ethylhexylidene)- have been explored in various research studies. One notable area of interest is its potential as a bioactive molecule in pharmaceutical applications. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

Beyond its biological activities, cyclohexanone, 2-(2-ethylhexylidene)- has found applications in the development of new materials and formulations. For instance, it can be used as a precursor for the synthesis of advanced polymers with unique mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices. The compound's ability to undergo controlled polymerization reactions makes it a valuable building block in materials science.

In the pharmaceutical industry, cyclohexanone, 2-(2-ethylhexylidene)- has been investigated as a potential drug candidate or intermediate in drug synthesis. Its structural features make it suitable for modification through functional group transformations to enhance its pharmacological properties. For example, researchers have explored the use of this compound as a scaffold for designing novel anti-cancer agents with improved efficacy and reduced side effects.

The environmental impact of cyclohexanone, 2-(2-ethylhexylidene)- has also been a topic of interest in recent studies. While the compound itself is not considered highly toxic or environmentally hazardous under normal conditions, its degradation products and potential accumulation in ecosystems need to be carefully monitored. Research efforts are ongoing to develop more sustainable synthesis methods and disposal practices to minimize any adverse environmental effects.

In conclusion, cyclohexanone, 2-(2-ethylhexylidene)- (CAS No. 6628-38-2) is a multifaceted organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and diverse properties make it an important subject for further investigation and development. As research continues to advance our understanding of this compound's potential uses and impacts, it is likely to play an increasingly significant role in various scientific and industrial fields.